Cas no 500013-36-5 (tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate)

Tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate is a synthetic intermediate widely used in pharmaceutical and organic chemistry research. Its key structural features include a piperazine core with a tert-butoxycarbonyl (Boc) protecting group and a 3-hydroxybenzyl substituent, enhancing its utility in selective functionalization and peptide coupling reactions. The Boc group offers stability under basic conditions while allowing deprotection under mild acidic conditions, facilitating controlled synthesis. The hydroxyl group on the benzyl moiety provides a reactive site for further derivatization. This compound is valued for its versatility in constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds and drug candidates. Its well-defined reactivity profile ensures reproducibility in multistep syntheses.
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate structure
500013-36-5 structure
Product Name:tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
CAS No:500013-36-5
MF:C16H24N2O3
MW:292.373364448547
MDL:MFCD14635733
CID:1067678
PubChem ID:23023142
Update Time:2025-05-24

tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
    • 1-Boc-4-(2-Ethoxycarbonyl-acetyl)piperidine
    • 4-(2-ethoxycarbonylacetyl)piperidine-1-carboxylic acid tert-butyl ester
    • 4-(2-ethoxycarbonylacetyl)-piperidine-1-carboxylic acid tertbutyl ester
    • 4-(3-hydroxy-benzyl)-piperazine-1-carboxylic acid tert-butyl ester
    • AC1O7SB4
    • ChemDiv2_002911
    • CTK4J0518
    • N-(T-BUTOXYCARBONYL)-4-(2-ETHOXYCARBONYL-ACETYL) PIPERIDINE
    • N-BOC-4-(2-ETHOXYCARBONYL-ACETYL)-PIPERIDINE
    • SureCN583783
    • EN300-7396492
    • 1-Boc-4-(3-hydroxybenzyl)piperazine
    • STL090016
    • 1-Piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-,1,1-dimethylethyl ester
    • AKOS005174237
    • SCHEMBL2194827
    • ALBB-013384
    • LS-04160
    • MFCD14635733
    • AB8702
    • 1-piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-, 1,1-dimethylethyl ester
    • tert-butyl 4-[(3-hydroxyphenyl)methyl]piperazine-1-carboxylate
    • 500013-36-5
    • MMDYGRXGSLIGAG-UHFFFAOYSA-N
    • MDL: MFCD14635733
    • Inchi: 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-9-7-17(8-10-18)12-13-5-4-6-14(19)11-13/h4-6,11,19H,7-10,12H2,1-3H3
    • InChI Key: MMDYGRXGSLIGAG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CC2C=CC=C(C=2)O)CC1)=O

Computed Properties

  • Exact Mass: 292.17882
  • Monoisotopic Mass: 292.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 53.01

tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Security Information

  • HazardClass:IRRITANT

tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB408432-500 mg
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
500MG
€254.60 2023-02-03
abcr
AB408432-1 g
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
1g
€322.50 2023-04-25
abcr
AB408432-5 g
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
5g
€907.00 2023-04-25
TRC
T054690-250mg
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
250mg
$ 275.00 2022-06-03
TRC
T054690-500mg
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
500mg
$ 450.00 2022-06-03
TRC
T054690-1000mg
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate
500013-36-5
1g
$ 720.00 2022-06-03
abcr
AB408432-500mg
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; .
500013-36-5
500mg
€269.00 2025-04-18
abcr
AB408432-5g
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; .
500013-36-5
5g
€877.00 2025-04-18
abcr
AB408432-1g
tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate; .
500013-36-5
1g
€317.00 2025-04-18
eNovation Chemicals LLC
Y1253977-1g
1-Piperazinecarboxylic acid, 4-[(3-hydroxyphenyl)methyl]-,1,1-dimethylethyl ester
500013-36-5 95%
1g
$325 2024-06-06

Additional information on tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate

CAS No. 500013-36-5: tert-Butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate

The compound CAS No. 500013-36-5, also known as tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a piperazine ring with a tert-butyl group and a hydroxyl-substituted benzyl moiety. The integration of these functional groups imparts distinctive chemical and biological properties, making it an interesting subject for scientific exploration.

Recent advancements in organic chemistry have shed light on the synthesis and characterization of this compound. Researchers have employed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. The use of advanced spectroscopic techniques, such as NMR and MS, has enabled precise structural elucidation, confirming the integrity of the compound's molecular architecture. These findings underscore the importance of meticulous synthetic strategies in producing compounds with well-defined structures, which are essential for subsequent biological evaluations.

The biological activity of tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate has been a focal point of recent studies. Investigations into its pharmacological properties have revealed promising results in various therapeutic areas. For instance, studies conducted in vitro have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Additionally, preliminary animal studies suggest that this compound may exhibit anti-inflammatory and antioxidant effects, further highlighting its therapeutic potential.

Another area of interest lies in the compound's role as a building block for more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to design derivatives with enhanced bioavailability or selectivity. This versatility makes it an invaluable tool in drug discovery programs, where the ability to tweak molecular properties is crucial for optimizing therapeutic outcomes.

In terms of applications beyond medicine, CAS No. 500013-36-5 has shown promise in materials science. Its unique physical properties make it a candidate for use in advanced polymer systems or as a precursor for specialty chemicals. Researchers are actively exploring its potential in creating materials with tailored mechanical or electronic properties, which could find applications in industries ranging from electronics to aerospace.

From an environmental standpoint, understanding the ecological impact of this compound is equally important. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are critical for ensuring that the compound can be safely used and disposed of without posing risks to ecosystems.

In conclusion, tert-butyl 4-(3-hydroxybenzyl)piperazine-1-carboxylate (CAS No. 500013-36-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd